Cas no 2228252-35-3 (1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclobutane-1-carboxylic acid)

• Product Name: 1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclobutane-1-carboxylic acid
• CAS No: 2228252-35-3
• MF: C₁₀H₁₀N₄O₂
• MW: 218.2120013237
• CID: 5877624
• PubChem ID: 165714951
• Update Time: 2025-10-19

1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclobutane-1-carboxylic acid
• 1-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}cyclobutane-1-carboxylic acid
• EN300-1736112
• 2228252-35-3

• Inchi： 1S/C10H10N4O2/c15-9(16)10(2-1-3-10)6-4-7-8(11-5-6)13-14-12-7/h4-5H,1-3H2,(H,15,16)(H,11,12,13,14)
• InChI Key： FHSATSUPNFJZBF-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NC3C(C=2)=NNN=3)CCC1)=O

Computed Properties

• Exact Mass: 218.08037557g/mol
• Monoisotopic Mass: 218.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 91.8Ų

Additional information on 1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclobutane-1-carboxylic acid

Introduction to 1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclobutane-1-carboxylic acid (CAS No. 2228252-35-3)

1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclobutane-1-carboxylic acid, identified by its CAS number 2228252-35-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of fused rings and nitrogen-containing heterocycles, which are known for their diverse biological activities. The unique arrangement of the triazole and bpyridine moieties within its molecular framework suggests potential applications in the development of novel therapeutic agents.

The 1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclobutane-1-carboxylic acid structure combines the rigidity of the cyclobutane ring with the electron-deficient nature of the triazole and bpyridine units. This combination not only imparts stability to the molecule but also enhances its ability to interact with biological targets. The bpyridine moiety, in particular, is well-known for its role as a ligand in coordination chemistry and has been extensively studied for its binding properties with metal ions and biological macromolecules. The presence of this moiety in 1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclobutane-1-carboxylic acid suggests that it may exhibit properties similar to those of other bpyridine-based compounds, such as binding to metalloenzymes or serving as a scaffold for drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of complex molecules like 1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclobutane-1-carboxylic acid with greater precision. These studies have revealed that the compound may possess interesting pharmacokinetic profiles due to its hydrophobic nature and ability to cross cell membranes efficiently. Additionally, the triazole ring is known for its stability under physiological conditions and its ability to participate in hydrogen bonding interactions, which could be exploited for designing molecules with enhanced binding affinity.

In the realm of drug discovery, 1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclobutane-1-carboxylic acid has been investigated for its potential as a lead compound in the development of treatments for various diseases. For instance, studies have suggested that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in inflammation. The cyclobutane ring is known to enhance metabolic stability, making it an attractive feature for drug candidates that require prolonged half-life in vivo. Furthermore, the combination of the triazole and bpyridine moieties may allow this molecule to interact with multiple targets simultaneously, a strategy that has become increasingly popular in modern drug design.

The synthesis of 1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclobutane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as cyclization reactions and metal-catalyzed coupling processes. The use of advanced synthetic methodologies has enabled researchers to optimize yield and purity while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound efficiently.

From a medicinal chemistry perspective, the structural features of 1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclobutane-1-carboxylic acid make it an intriguing candidate for further exploration. The presence of multiple nitrogen atoms provides numerous opportunities for hydrogen bonding interactions with biological targets such as enzymes and receptors. Additionally, the cyclobutane ring introduces rigidity into the molecule, which can improve binding affinity by reducing conformational flexibility. These attributes have prompted researchers to investigate its potential as an inhibitor or modulator of various biological processes.

In conclusion, 1-{3H - 12 , 32 - triazolo4 , 5 - bpyridin - 6 - yl } cyclobutanecarboxylic acid ( CAS NO . 2228252 - 35 - 33 ) is a structurally fascinating compound with significant potential in pharmaceutical research . Its unique combination of heterocyclic moieties , along with its favorable physicochemical properties , makes it an attractive candidate for further development . As our understanding of molecular interactions continues to evolve , compounds like this are poised to play a crucial role in discovering novel therapeutic agents that address unmet medical needs .